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Compound of Interest

Compound Name: Dihydrobonducellin

Cat. No.: B12107103

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrobonducellin, a homoisoflavonoid primarily isolated from plants of the Caesalpinia
genus, has garnered significant interest within the scientific community for its notable
immunomodulatory properties. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of
dihydrobonducellin. Particular emphasis is placed on its inhibitory effects on the production of
key cytokines, Interleukin-2 (IL-2) and Interferon-gamma (IFN-y), suggesting its potential as a
lead compound in the development of novel therapeutics for immune-related disorders. This
document synthesizes available data on its spectral characteristics, outlines experimental
protocols for its isolation and analysis, and explores the putative signaling pathways through
which it exerts its biological effects.

Chemical Structure and Properties

Dihydrobonducellin is classified as a homoisoflavonoid, a class of phenolic compounds. Its
core structure consists of a chromanone ring system with a benzyl substituent at the 3-position.

Chemical Structure:
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The two-dimensional structure of dihydrobonducellin can be represented by the SMILES
notation: O=C1C2=CC=C(C=C20CC1CC3=CC=C(C=C3)0C)0.[1]

A visual representation of the chemical structure is provided below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Dihydrobonducellin:
Chemical Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12107103#dihydrobonducellin-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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